Cas no 57947-82-7 (1-Propene,3,3'-[oxybis(2,1-ethanediyloxy)]bis-)

• Product Name: 1-Propene,3,3'-[oxybis(2,1-ethanediyloxy)]bis-
• CAS No: 57947-82-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 376660
• PubChem ID: 93900
• Update Time: 2025-04-19

1-Propene,3,3'-[oxybis(2,1-ethanediyloxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 1-Propene,3,3'-[oxybis(2,1-ethanediyloxy)]bis-
• bis-(2-allyloxy-ethyl)-ether
• BIS(B-ALLYLOXYETHYL)ETHER
• 1-Propene, 3,3'-(oxybis(2,1-ethanediyloxy))bis-
• 3,3'-(Oxybis(2,1-ethanediyloxy))bispropene
• 3-{2-[2-(prop-2-en-1-yloxy)ethoxy]ethoxy}prop-1-ene
• Diethyleneglycol diallyl ether
• DTXSID9069213
• 1-Propene, 3,3'-[oxybis(2,1-ethanediyloxy)]bis-
• AKOS006282517
• EINECS 261-036-2
• 3-[2-(2-prop-2-enoxyethoxy)ethoxy]prop-1-ene
• 57947-82-7
• 3-(2-(2-(Allyloxy)ethoxy)ethoxy)prop-1-ene
• diethylene glycol diallyl ether
• NS00033819
• SCHEMBL39378

• Inchi： 1S/C10H18O3/c1-3-5-11-7-9-13-10-8-12-6-4-2/h3-4H,1-2,5-10H2
• InChI Key： XSSOJMFOKGTAFU-UHFFFAOYSA-N
• SMILES： O(CCOCC=C)CCOCC=C

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 1.1

Experimental Properties

• Density: 0.918
• Boiling Point: 227°Cat760mmHg
• Flash Point: 80.3°C
• Refractive Index: 1.436
• PSA: 27.69